Cas no 918823-55-9 (Oxazole, 4,5-dimethyl-2-(trichloromethyl)-)

• Product Name: Oxazole, 4,5-dimethyl-2-(trichloromethyl)-
• CAS No: 918823-55-9
• MF: C₆H₆Cl₃NO
• MW: 214.476938724518
• CID: 770158
• PubChem ID: 71426322
• Update Time: 2025-04-19

Oxazole, 4,5-dimethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dimethyl-2-(trichloromethyl)-
• 4,5-dimethyl-2-(trichloromethyl)-1,3-oxazole
• DTXSID30845082
• 918823-55-9

• Inchi： 1S/C6H6Cl3NO/c1-3-4(2)11-5(10-3)6(7,8)9/h1-2H3
• InChI Key： ATDHGJSLTLJTJR-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C)=C(C)O1)(Cl)Cl

Computed Properties

• Exact Mass: 212.951497g/mol
• Monoisotopic Mass: 212.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų